YAG phosphor with spatially separated luminescence centers†
Journal of Materials Chemistry C Pub Date: 2015-11-16 DOI: 10.1039/C5TC03151F
Abstract
A micron size YAG:Ce/YAG:Cr core–shell structure was designed and accomplished via the urea homogeneous precipitation method using the YAG:Ce spherical core as the introduced second phase. A well dispersed gel like encapsulation structure can be achieved before the formation of YAG:Ce/YAG:Cr core–shell particles via a calcination process. As prepared YAG:Ce/YAG:Cr particles can emit a broad range of photons from 500 to 750 nm with excitation light of 433 nm. A schematic illustration showing the mechanism of excitation–emission of the core–shell particles is presented. The integral spectra are composed of three parts: emission photons of YAG:Cr, YAG:Ce, and emission light of YAG:Cr excited by the emission photons of the YAG:Ce core according to the proposed mechanism. The method accomplished in this work can significantly improve the exploration of full spectrum luminescent powder synthesis and spectra designation.
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Journal Name：Journal of Materials Chemistry C
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